5-(4-fluorobenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-1,3-dimethyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H11FN2OS/c1-14-10(11(16)15(2)12(14)17)7-8-3-5-9(13)6-4-8/h3-7H,1-2H3/b10-7-
• InChI Key: SCCJWPLJLUGIDD-YFHOEESVSA-N
• Canonical SMILES: CN1C(=CC2=CC=C(C=C2)F)C(=O)N(C1=S)C
• Isomeric SMILES: CN1/C(=C\C2=CC=C(C=C2)F)/C(=O)N(C1=S)C
• Molecular Formula: C12H11FN2OS
• Molecular Weight: 250.29 g/mol

Description

The compound “5-(4-fluorobenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone” is a chemical compound that has been studied for its potential use as a therapeutic agent. It is a hydrazone derivative of 1-hydroxy-2-naphthoic acid.

Synthesis Analysis

The synthesis of this compound involves the treatment of 5-methyl-2-(pyridin-3-yl)-1,3-thiazole-4-carbohydrazide with 4-fluorobenzaldehyde in the presence of a catalytic amount of acetic acid. Another synthesis method involves the reflux of 4-fluorobenzaldehyde and 4-aminophenol in methanol.

Chemical Reactions Analysis

The compound has shown promising activity against B. subtilis and has a promising affinity towards DNA double helix. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Safety and Hazards

The safety data sheet for a similar compound, 3,4-Dimethyl-N-(4-fluorobenzylidene)aniline, indicates that it is classified as Acute Tox. 4; Skin Irrit. 2; Eye Dam. 1; STOT SE 3; Aquatic Acute 1; Aquatic Chronic 1; H302, H315, H318, H335, H400, H410.